Cas no 84362-27-6 (3-(4-Amino-benzenesulfonyl)-propionitrile)
84362-27-6 structure
Product Name:3-(4-Amino-benzenesulfonyl)-propionitrile
CAS No:84362-27-6
MF:C9H10N2O2S
MW:210.252900600433
CID:2844874
PubChem ID:1712347
Update Time:2025-04-21
3-(4-Amino-benzenesulfonyl)-propionitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Aminobenzenesulfonyl)propionitrile
- Cambridge id 5210739
- CHEMBL1715658
- 3-((4-Aminophenyl)sulfonyl)propanenitrile
- 3-(4-Amino-benzenesulfonyl)-propionitrile
- HMS1553L11
- 84362-27-6
- DTXCID10315879
- AKOS000727708
- MLS000567577
- TimTec1_006941
- DTXSID60364837
- HMS3376B09
- HMS2516B21
- SMR000173848
- SCHEMBL10942620
-
- MDL: MFCD00458178
- Inchi: 1S/C9H10N2O2S/c10-6-1-7-14(12,13)9-4-2-8(11)3-5-9/h2-5H,1,7,11H2
- InChI Key: FOYCHQIYZYGFJU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(CCC#N)(=O)=O
Computed Properties
- Exact Mass: 210.04629874Da
- Monoisotopic Mass: 210.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 92.3Ų
3-(4-Amino-benzenesulfonyl)-propionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 015531-1g |
3-(4-Amino-benzenesulfonyl)-propionitrile |
84362-27-6 | 1g |
£190.00 | 2022-02-28 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644935-1g |
3-((4-Aminophenyl)sulfonyl)propanenitrile |
84362-27-6 | 98% | 1g |
¥7953.00 | 2024-07-28 | |
| Crysdot LLC | CD12026185-1g |
3-((4-Aminophenyl)sulfonyl)propanenitrile |
84362-27-6 | 97% | 1g |
$583 | 2024-07-24 |
3-(4-Amino-benzenesulfonyl)-propionitrile Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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